Cas no 2154341-25-8 (2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide)

• Product Name: 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide
• CAS No: 2154341-25-8
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• CID: 5672918
• PubChem ID: 138467542
• Update Time: 2025-06-10

2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide
• 2154341-25-8
• EN300-26682813
• SCHEMBL20812698

• Inchi： 1S/C13H13N3O4S/c1-16(10-6-7-12(17)15-13(10)18)21(19,20)11-5-3-2-4-9(11)8-14/h2-5,10H,6-7H2,1H3,(H,15,17,18)
• InChI Key： HNPHDHHXMVVJGI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(N(C)C1C(NC(CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 307.06267708g/mol
• Monoisotopic Mass: 307.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide

Comprehensive Overview of 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 2154341-25-8)

The compound 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide (CAS No. 2154341-25-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of functional groups, including a cyano moiety, a sulfonamide linkage, and a 2,6-dioxopiperidin-3-yl scaffold, which collectively contribute to its potential pharmacological properties. Researchers are particularly interested in its role as a potential modulator of protein-protein interactions, a hot topic in contemporary drug development.

In recent years, the search for novel small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs) has intensified, with compounds like 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide being explored for their ability to target undruggable proteins. The 2,6-dioxopiperidine core is a well-known pharmacophore found in several FDA-approved drugs, such as thalidomide analogs, which are used in cancer therapy. This structural similarity has sparked interest in the compound's potential applications in oncology and immunology.

From a synthetic chemistry perspective, the preparation of 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. The cyano group introduces a polar character to the molecule, enhancing its solubility and bioavailability, while the N-methyl substitution may influence its metabolic stability. These attributes make it a promising candidate for further optimization in hit-to-lead campaigns.

The compound's mechanism of action is hypothesized to involve binding to E3 ubiquitin ligases, a class of enzymes critical for protein degradation pathways. This aligns with the growing trend of targeted protein degradation, a revolutionary approach in drug discovery that addresses limitations of traditional inhibitors. Given the rising popularity of degrader technologies in academic and industrial research, 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide could serve as a valuable tool compound or starting point for novel therapeutics.

Analytical characterization of this compound typically employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure purity and structural confirmation, which are essential for reliable biological testing. Researchers often inquire about the compound's solubility, stability, and storage conditions, as these factors are critical for experimental reproducibility.

In the context of structure-activity relationship (SAR) studies, modifications to the benzene-sulfonamide or dioxopiperidine moieties could yield derivatives with improved potency or selectivity. Computational modeling and molecular docking simulations are frequently used to predict binding modes and optimize interactions with biological targets. Such approaches are part of the broader shift toward AI-driven drug design, a trending topic in pharmaceutical research.

Given the increasing demand for precision medicine and personalized therapies, compounds like 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide represent a promising avenue for addressing unmet medical needs. Its potential applications extend beyond oncology to inflammatory diseases and neurological disorders, where protein homeostasis plays a key role. Collaborative efforts between academia and industry are likely to accelerate its development.

For researchers sourcing this compound, it is important to verify suppliers' credentials and ensure compliance with Good Laboratory Practice (GLP) standards. Questions about scalable synthesis routes and intellectual property considerations are also common, reflecting the compound's commercial potential. As the scientific community continues to explore its capabilities, 2-cyano-N-(2,6-dioxopiperidin-3-yl)-N-methylbenzene-1-sulfonamide may emerge as a key player in next-generation therapeutics.